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Compound of Interest

Compound Name:
1-(3-Bromophenyl)-1-

methylethylamine

Cat. No.: B1282138 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of 1-
(3-Bromophenyl)-1-methylethylamine, a compound frequently used in research and

development. The following procedures are designed for researchers, scientists, and drug

development professionals to ensure safe handling and environmental compliance. Adherence

to these guidelines is critical due to the hazardous nature of halogenated aromatic amines.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for 1-(3-Bromophenyl)-1-methylethylamine. While a specific SDS for this exact

compound is not readily available, data for the close structural analog, (S)-1-(3-

Bromophenyl)ethylamine, indicates significant hazards.[1] Users should handle this compound

with the utmost care in a certified chemical fume hood to prevent inhalation of vapors.[1]

Personal Protective Equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety

goggles, and a lab coat, is mandatory.[1] Avoid contact with skin and eyes, as similar

compounds are known to cause severe skin burns and eye damage.[1][2]

Quantitative Data Summary
The following table summarizes key data for (S)-1-(3-Bromophenyl)ethylamine, which should

be considered indicative for 1-(3-Bromophenyl)-1-methylethylamine until a specific SDS is
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available.

Property Value

Chemical Formula C₉H₁₂BrN

Molecular Weight 214.10 g/mol

Hazard Classification

Skin Corrosion/Irritation (Category 1C), Serious

Eye Damage (Category 1), Specific Target

Organ Toxicity - Single Exposure (Category 3,

Respiratory system)[1]

Incompatible Materials Acids[1]

Storage
Store locked up in a well-ventilated place. Keep

container tightly closed.[1]

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of 1-(3-Bromophenyl)-1-
methylethylamine is through a licensed hazardous waste disposal company. On-site chemical

treatment is not recommended without validated protocols due to the risk of hazardous

reactions.

Step 1: Waste Identification and Segregation

Identify the Waste Stream: Clearly identify all waste containing 1-(3-Bromophenyl)-1-
methylethylamine. This includes unused pure compounds, reaction mixtures, contaminated

labware (e.g., pipette tips, vials, weighing paper), and contaminated PPE.

Segregate as Halogenated Waste: As a brominated organic compound, this chemical must

be segregated into a designated "Halogenated Organic Waste" stream. Do not mix with non-

halogenated organic or inorganic waste, as this increases the complexity and cost of

disposal.

Step 2: Waste Collection and Containment
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Liquid Waste: Collect all liquid waste containing 1-(3-Bromophenyl)-1-methylethylamine in

a dedicated, leak-proof, and shatter-resistant container. The container should be clearly

labeled "Hazardous Waste: Halogenated Organic Liquid" and list all chemical constituents

and their approximate percentages.

Solid Waste: Collect contaminated solids (e.g., gloves, absorbent pads, weighing paper) in a

compatible, sealable container, such as a high-density polyethylene (HDPE) bag or drum.

This container must also be labeled "Hazardous Waste: Halogenated Organic Solid" with a

list of contents.

Container Management: Keep waste containers tightly closed except when adding waste.[1]

Do not overfill containers; a general guideline is to fill to no more than 80% capacity to allow

for vapor expansion. Store waste containers in a designated satellite accumulation area

away from incompatible materials.

Step 3: Arrange for Professional Disposal

Contact a Licensed Vendor: Disposal of this hazardous waste must be handled by a licensed

and approved waste disposal company.[1] Provide the vendor with a detailed inventory of the

waste.

Documentation: Maintain meticulous records of the waste generated, including quantities,

dates, and disposal methods, as required by local and national regulations.

Experimental Workflow for Disposal
The logical flow for the proper disposal of 1-(3-Bromophenyl)-1-methylethylamine is outlined

below.
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Disposal Workflow for 1-(3-Bromophenyl)-1-methylethylamine
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Caption: Logical workflow for the safe disposal of 1-(3-Bromophenyl)-1-methylethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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